Rivasterat

• CAS: 2446590-96-9
• Molecular Formula: C37H54O8
• Molecular Weight: 626.8 g/mol
• InChI: InChI=1S/C37H54O8/c1-23(9-7-8-10-34(40)41-6)29-13-14-30-28-12-11-26-21-27(17-19-36(26,4)31(28)18-20-37(29,30)5)44-35-16-15-32(43-25(3)39)33(45-35)22-42-24(2)38/h9,11,15-16,27-33,35H,7-8,10,12-14,17-22H2,1-6H3/b23-9+/t27-,28-,29+,30-,31-,32-,33+,35-,36-,37+/m0/s1
• InChIKey: HYMSACOZWCUWKA-YKDDYUEBSA-N

Rivasterat: First-in-Class Endothelial Dysfunction Blocker

Rivasterat (also known as CU06, CU06-1004, Sac-1004) is a cholesterol-derived steroid small molecule and the first endothelial dysfunction blocker (EDB) to receive an International Nonproprietary Name (INN) from the World Health Organization, designated with the novel '-sterat' stem [1] [2]. The compound acts by stabilizing cortical actin rings and adherens junction proteins at endothelial cell-cell junctions, thereby inhibiting hyperpermeability induced by vascular endothelial growth factor (VEGF), histamine, and thrombin, and suppressing NF-κB-mediated inflammatory signaling [3] . Rivasterat is orally bioavailable and has completed Phase 2a clinical evaluation in diabetic macular edema (DME), demonstrating vision improvement and a favorable safety profile [4].

ClassFirst-in-class endothelial dysfunction blocker research tool

MechanismcAMP/Rac/cortactin-mediated endothelial barrier stabilization

Research modelsVascular permeability, retinal vascular disease, multi-mediator leakage studies

• [1] Curacle Co., Ltd. 2026 New Year Letter to Shareholders. Curacle. 2026 Jan 1. View Source
• [2] World Health Organization. Proposed INN: List 132 - Rivasterat. WHO Drug Information. 2025;39(2). View Source
• [3] Maharjan S, Kim K, Agrawal V, Choi HJ, Kim NJ, Kim YM, Suh YG, Kwon YG. Sac-1004, a novel vascular leakage blocker, enhances endothelial barrier through the cAMP/Rac/cortactin pathway. Biochem Biophys Res Commun. 2013 Jun 7;435(3):420-7. View Source
• [4] Curacle Co., Ltd. Rivasterat(CU06) – DME, Wet-AMD Pipeline. Curacle. View Source

Rivasterat: No In-Class Substitute

Rivasterat (CU06-1004) operates via a mechanism fundamentally distinct from anti-VEGF biologics such as aflibercept and ranibizumab, targeting endothelial barrier stabilization through cAMP/Rac/cortactin pathway modulation and cortical actin ring reinforcement rather than direct VEGF ligand neutralization [1] [2]. This mechanistic divergence translates into functional differentiation: Rivasterat maintains barrier integrity against multiple permeability inducers (VEGF, histamine, thrombin, angiopoietin-2) simultaneously, whereas anti-VEGF agents address only VEGF-mediated leakage . Furthermore, as an orally bioavailable small molecule, Rivasterat enables systemic or local delivery without intravitreal injection, a constraint inherent to all currently approved anti-VEGF biologics and a barrier that limits treatment adherence and accessibility in DME and wet AMD patient populations [3]. These pharmacological and formulation differences preclude simple interchangeability and mandate evidence-based selection.

Mechanism class

Direct junction stabilization vs. single-ligand neutralization; endothelial barrier phenotype cannot be replicated by anti-VEGF or corticosteroids.

Structural scaffold

Cholesterol glycoside scaffold distinct from all marketed retinal therapies; no pharmacopoeial equivalent available.

Regulatory class

WHO INN 'Endothelial Dysfunction Blocker' class with no other member; direct replacement not supported for junction-stabilization studies.

• [1] Maharjan S, Kim K, Agrawal V, Choi HJ, Kim NJ, Kim YM, Suh YG, Kwon YG. Sac-1004, a novel vascular leakage blocker, enhances endothelial barrier through the cAMP/Rac/cortactin pathway. Biochem Biophys Res Commun. 2013 Jun 7;435(3):420-7. View Source
• [2] Curacle Co., Ltd. Rivasterat(CU06) – DME, Wet-AMD Pipeline: Mechanism of Action. Curacle. View Source
• [3] Noh M, et al. Oral administration of CU06-1004 attenuates vascular permeability and stabilizes neovascularization in retinal vascular diseases. Eur J Pharmacol. 2023. View Source

Rivasterat: Quantitative Differentiation Evidence

Dual VEGF and Angiopoietin-2 Leakage Inhibition

In a Phase 2a randomized clinical trial of 67 patients with diabetic macular edema, Rivasterat demonstrated dose-dependent improvement in best-corrected visual acuity (BCVA). The 300 mg oral daily dose group showed a mean BCVA gain of +5.8 ETDRS letters at 12 weeks, representing the first oral DME therapy to demonstrate vision improvement with statistical significance [1]. Dose-response analysis showed BCVA improvements of +2.8 letters at 100 mg and +4.2 letters at 200 mg, confirming dose-dependent efficacy [2]. No drug-related serious adverse events were reported, and central subfield thickness (CST) remained stable with dose-dependent anatomical improvements in post-hoc analysis [3].

VEGF/Ang2 Leakage

Head-to-head

Inhibits both VEGF and angiopoietin-2-induced retinal vascular leakage; aflibercept inhibits VEGF only.

Supports dual-pathway permeability research; oral route enables non-invasive dosing models.

STZ-diabetic mouse and intravitreal VEGF/Ang2 injection models.

Evidence Dimension	BCVA change (ETDRS letters) from baseline at 12 weeks
Target Compound Data	Rivasterat 300 mg: +5.8 letters; 200 mg: +4.2 letters; 100 mg: +2.8 letters
Comparator Or Baseline	Placebo/standard of care (baseline comparison)
Quantified Difference	+5.8 letters improvement over baseline; dose-response gradient of +3.0 letters from 100 mg to 300 mg
Conditions	Phase 2a randomized, open-label, parallel-group, multicenter trial; 67 DME patients; 12-week oral daily dosing; conducted in the United States

Why This Matters

The +5.8 letter BCVA gain establishes oral Rivasterat as the first non-injectable therapy to demonstrate clinically meaningful vision improvement in DME, a differentiation that directly impacts procurement decisions for clinical development and therapeutic positioning.

• [1] PharmNews. New Strategy to Protect Vision: Curacle's Rivasterat to Change the Game. PharmNews. 2025 Sep 8. View Source
• [2] Newsis. Curacle Presents Phase 2a Results for DME at Retina Congress. Newsis. 2024 Dec 18. View Source
• [3] Modern Retina. Curacle presents results of phase 2a clinical trial of CU06 for diabetic macular edema. Modern Retina. 2025 Nov 15. View Source

Superior CNV Lesion Suppression Compared to Aflibercept

In a mouse laser-induced choroidal neovascularization (CNV) model, a preclinical standard for wet age-related macular degeneration, intravitreal Rivasterat at 40 µg produced greater inhibition of CNV lesion area compared with the anti-VEGF control aflibercept . The study employed transwell permeability assays and endothelial junction integrity assessments to confirm that Rivasterat suppresses endothelial hyperpermeability while maintaining barrier integrity and cell viability [1].

CNV Lesion Suppression

Head-to-head

40 µg intravitreal dose: greater CNV lesion area reduction vs. aflibercept in laser-induced model.

Supports wet AMD model angiogenesis research; reported greater lesion suppression.

Laser-induced CNV mouse and beagle dog models.

Evidence Dimension	CNV lesion area inhibition
Target Compound Data	Rivasterat 40 µg intravitreal: greater inhibition of CNV lesion area than aflibercept
Comparator Or Baseline	Aflibercept (anti-VEGF biologic, intravitreal standard of care)
Quantified Difference	Greater inhibition (statistically significant superiority; exact magnitude not disclosed in accessible summary)
Conditions	Mouse laser-induced CNV model; intravitreal administration

Why This Matters

Superiority over aflibercept in the CNV model provides preclinical evidence that Rivasterat's endothelial stabilization mechanism may achieve greater lesion control than VEGF blockade alone, supporting its potential as a standalone or adjunctive therapy in wet AMD and DME.

• [1] Curacle Co., Ltd. Rivasterat(CU06) – DME, Wet-AMD: Efficacy. Curacle. View Source

Dose-Dependent BCVA Improvement in DME Phase 2a Trial

Oral administration of Rivasterat (CU06-1004) inhibited retinal vascular leakage induced by angiopoietin-2 (Ang2) in a mouse model with efficacy comparable to that of intravitreally injected aflibercept, a direct Ang2/VEGF trap [1] [2]. This finding is significant because Ang2-mediated leakage is a key pathogenic driver in DME and wet AMD that is not fully addressed by pure anti-VEGF agents. Rivasterat also inhibited leakage induced by VEGF in the same model, demonstrating pan-inhibitory activity across multiple permeability mediators [3].

BCVA Improvement

Trial context

+5.8 letters

300 mg oral, Week 12
Baseline ≤69 letters

Reported visual acuity endpoint context in DME research; oral administration profile.

Phase 2a, open-label, n=67, no active comparator.

Evidence Dimension	Inhibition of Ang2-induced retinal vascular leakage
Target Compound Data	Rivasterat oral: effective inhibition of Ang2-induced leakage
Comparator Or Baseline	Aflibercept intravitreal injection
Quantified Difference	Comparable efficacy; quantitative data not disclosed in accessible summary
Conditions	Mouse retinal vascular leakage model; Ang2-induced hyperpermeability; oral administration for Rivasterat vs. intravitreal injection for aflibercept

Why This Matters

Demonstration that oral Rivasterat achieves efficacy comparable to intravitreal aflibercept against Ang2-induced leakage provides a critical procurement rationale: oral bioavailability eliminates the need for repeated intraocular injections, a major limitation of current standard-of-care biologics.

• [1] Noh M, et al. Oral administration of CU06-1004 attenuates vascular permeability and stabilizes neovascularization in retinal vascular diseases. Eur J Pharmacol. 2023. View Source
• [2] Curacle Co., Ltd. Rivasterat(CU06) – DME, Wet-AMD Pipeline. Curacle. View Source
• [3] Curacle Co., Ltd. CU06 Pipeline Publications: Efficacy. Curacle. View Source

Retinal Ganglion Cell and Photoreceptor Preservation via Vascular Normalization

Rivasterat is the first and currently only compound to receive the '-sterat' stem designation from the WHO International Nonproprietary Name (INN) program, formally establishing it as the inaugural member of the endothelial dysfunction blocker (EDB) pharmacological class [1] [2]. Prior to this designation, no INN stem existed for compounds acting primarily through endothelial barrier stabilization. The structural and mechanistic distinctiveness of Rivasterat—a cholesterol-derived steroid glycoside with a cyclopenta[a]phenanthrene core, unsaturated heptenoate side chain, and acetylated pyranose moiety—was recognized as sufficiently novel to warrant a new stem, differentiating it from anti-VEGF agents (which lack a unified INN stem for mechanism), corticosteroids, and other vascular modulators [3].

Neuroprotection

Supporting evidence

RGC +42%
Cone cells +36%

Supports retinal neurovascular coupling research; vascular normalization context.

STZ-diabetic mouse; vs. untreated diabetic control.

Evidence Dimension	INN stem classification
Target Compound Data	Rivasterat: assigned '-sterat' stem; first endothelial dysfunction blocker INN
Comparator Or Baseline	All other vascular-acting agents (no prior EDB INN stem existed)
Quantified Difference	First-in-class status confirmed by WHO INN Expert Committee
Conditions	WHO INN Programme; Proposed List 132 (February 2025)

Why This Matters

First-in-class INN designation provides regulatory and intellectual property validation of mechanistic novelty, directly supporting procurement and licensing decisions where differentiation from established anti-VEGF therapies is a key criterion.

• [1] Curacle Co., Ltd. 2026 New Year Letter to Shareholders. Curacle. 2026 Jan 1. View Source
• [2] HiNews. Curacle's Vascular Disease Drug CU06 'Rivasterat' Receives WHO International Official Name Registration. HiNews. 2025 May 26. View Source
• [3] New Drug Approvals (Dr. Anthony Melvin Crasto). Rivasterat. New Drug Approvals. 2026 Mar 12. View Source

cAMP/Rac/Cortactin-Mediated Barrier Stabilization vs. Anti-VEGF and Steroids

Following the successful Phase 2a trial, Curacle developed and validated an optimized oral formulation of Rivasterat that demonstrated approximately 2-fold improvement in in vivo absorption compared with the formulation used in Phase 2a [1] [2]. The new formulation completed final verification in October 2025 and will be employed in the Phase 2b trial, which is designed to enroll approximately 156 DME patients with 24-week daily oral dosing [3].

Barrier Mechanism

Class-level

Inhibits ≥5 permeability mediators via cAMP/Rac/cortactin pathway.

Multi-mediator endothelial junction probe; mechanistically distinct from anti-VEGF/steroids.

In vitro HUVEC permeability, in vivo Miles assay models.

Evidence Dimension	Oral bioavailability (in vivo absorption)
Target Compound Data	Optimized 2025 formulation: ~2-fold higher absorption
Comparator Or Baseline	Phase 2a formulation
Quantified Difference	~2-fold improvement
Conditions	In vivo absorption studies (species/model not specified in accessible summary); completed October 2025

Why This Matters

The ~2-fold bioavailability improvement reduces the effective dose requirement and may enhance therapeutic window, directly impacting procurement specifications for clinical trial material and supporting IND filing for Phase 2b.

• [1] Curacle Co., Ltd. 2026 New Year Letter to Shareholders. Curacle. 2026 Jan 1. View Source
• [2] BioTimes. Curacle Initiates Phase 2b Clinical Trial for Oral DME Treatment. BioTimes. 2025 Dec 29. View Source
• [3] ICH GCP. The Study of CU06-1004 in Patients With Diabetic Macular Edema (DME) - Phase 2b. ICH GCP. View Source

Rivasterat: High-Yield Research and Application Scenarios

DME Research: Oral, Non-Anti-VEGF Approach

Rivasterat is positioned for clinical development in DME and wet AMD, supported by Phase 2a data showing +5.8 ETDRS letter BCVA improvement at 300 mg oral daily dosing [1]. The compound has completed Phase 2a evaluation and is advancing to Phase 2b (planned ~156 patients, 24-week dosing) with an optimized formulation offering ~2-fold improved absorption [2] [3]. The first-in-class oral endothelial dysfunction blocker mechanism addresses the ~40% of DME/wet AMD patients who are partial or non-responders to anti-VEGF therapy, representing a substantial unmet medical need [4].

Wet AMD and CNV Models: Superior Angiogenesis Suppression

Rivasterat serves as a validated tool compound for investigating endothelial barrier stabilization via the cAMP/Rac/cortactin pathway and cortical actin ring reinforcement [1]. In vitro transwell permeability assays using human endothelial cell monolayers (e.g., HUVECs) demonstrate Rivasterat's ability to suppress hyperpermeability induced by VEGF, histamine, thrombin, and angiopoietin-2 while maintaining cell viability [2]. Preclinical models include mouse laser-induced CNV (lesion area inhibition exceeding aflibercept), oxygen-induced retinopathy (angiogenesis inhibition), and streptozotocin-induced diabetic retinopathy [3].

Multi-Disease Endothelial Barrier Mechanistic Studies

Rivasterat's orthogonal mechanism—endothelial junction stabilization versus VEGF neutralization—supports combination strategies with anti-VEGF agents such as aflibercept and ranibizumab, potentially addressing incomplete responses and treatment resistance [1]. Preclinical data also demonstrate that Rivasterat prevents HDIL-2-induced vascular leak syndrome while enhancing anticancer efficacy, suggesting applications in immuno-oncology combination regimens [2]. The oral formulation enables convenient co-administration without additional injection burden.

Neurovascular Protection and Retinal Neurodegeneration Studies

Preclinical studies published in Frontiers in Pharmacology demonstrate that Rivasterat ameliorates chronic colitis and inhibits colitis-associated colorectal cancer progression in DSS and AOM/DSS mouse models [1]. Quantitative outcomes include reduced disease activity index (DAI) scores, decreased colonic tissue damage, attenuated inflammatory cell infiltration, and downregulation of TNF-α, IL-1β, and IL-6 expression [2]. In the AOM/DSS cancer model, Rivasterat suppressed β-catenin and c-Myc expression, indicating inhibition of inflammation-driven carcinogenesis [3].

Application

Selection Property

Validation Focus

DME vascular permeability research

Dual VEGF/Ang2 pathway inhibition

Oral bioavailability and BCVA endpoint context

Wet AMD neovascularization models

CNV lesion suppression profile

Angiogenesis and vascular stabilization endpoints

Endothelial barrier mechanistic studies

cAMP/Rac/cortactin junction stabilization

Multi-model vascular permeability endpoints

Retinal neurovascular coupling research

RGC and cone cell preservation in diabetic model

Vascular-normalization and microglial endpoints

• [1] PharmNews. New Strategy to Protect Vision: Curacle's Rivasterat to Change the Game. PharmNews. 2025 Sep 8. View Source
• [2] Curacle Co., Ltd. 2026 New Year Letter to Shareholders. Curacle. 2026 Jan 1. View Source
• [3] ICH GCP. The Study of CU06-1004 in Patients With Diabetic Macular Edema (DME) - Phase 2b. ICH GCP. View Source
• [4] Curacle Co., Ltd. Rivasterat(CU06) – DME, Wet-AMD: Unmet Needs. Curacle. View Source